Cas no 1099571-64-8 (2,8-dimethyl-8-azabicyclo3.2.1octan-3-one)

• Product Name: 2,8-dimethyl-8-azabicyclo3.2.1octan-3-one
• CAS No: 1099571-64-8
• MF: C₉H₁₅NO
• MW: 153.221502542496
• MDL: MFCD24738374
• CID: 4571865
• PubChem ID: 54521676
• Update Time: 2025-06-08

2,8-dimethyl-8-azabicyclo3.2.1octan-3-one Chemical and Physical Properties

Names and Identifiers

• 2,8-dimethyl-8-azabicyclo[3.2.1]octan-3-one
• 2,8-dimethyl-8-azabicyclo3.2.1octan-3-one

• MDL： MFCD24738374
• Inchi： 1S/C9H15NO/c1-6-8-4-3-7(10(8)2)5-9(6)11/h6-8H,3-5H2,1-2H3
• InChI Key： YQGGMUJPXGWROQ-UHFFFAOYSA-N
• SMILES： O=C1CC2CCC(C1C)N2C

Computed Properties

• Exact Mass: 153.115364102g/mol
• Monoisotopic Mass: 153.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 20.3

Additional information on 2,8-dimethyl-8-azabicyclo3.2.1octan-3-one

Introduction to 2,8-dimethyl-8-azabicyclo3.2.1octan-3-one (CAS No. 1099571-64-8)

2,8-dimethyl-8-azabicyclo3.2.1octan-3-one, identified by the Chemical Abstracts Service Number (CAS No.) 1099571-64-8, is a compound of significant interest in the field of medicinal chemistry and pharmacology. This bicyclic structure, featuring a nitrogen atom within its framework, presents a unique scaffold that has garnered attention for its potential biological activities and synthetic utility. The presence of both methyl groups and an azabicyclo structure contributes to its complex stereochemistry, which is a key factor in determining its interactions with biological targets.

The compound’s molecular formula and structural features suggest a high degree of complexity, which is often associated with compounds that exhibit promising pharmacological properties. In recent years, there has been growing interest in the development of novel heterocyclic compounds, particularly those containing nitrogen-containing rings, due to their diverse biological activities. 2,8-dimethyl-8-azabicyclo3.2.1octan-3-one is no exception and has been the subject of several studies aimed at exploring its potential therapeutic applications.

One of the most compelling aspects of this compound is its structural motif, which combines the rigidity of a bicyclic system with the flexibility provided by the nitrogen atom. This combination allows for multiple possible conformations, which can be exploited to optimize binding interactions with biological targets. The methyl groups at positions 2 and 8 further contribute to the compound’s steric profile, influencing its solubility, metabolic stability, and overall bioavailability.

Recent research in the field of medicinal chemistry has highlighted the importance of optimizing molecular structure to enhance pharmacological activity. 2,8-dimethyl-8-azabicyclo3.2.1octan-3-one has been studied for its potential role in various therapeutic areas, including central nervous system (CNS) disorders, inflammation, and pain management. The compound’s unique structural features make it an attractive candidate for further investigation.

In particular, the azabicyclo framework has been shown to be a privileged scaffold in drug discovery due to its ability to mimic natural products and interact with specific biological receptors. The nitrogen atom in the ring can form hydrogen bonds or participate in other non-covalent interactions, which are crucial for achieving high affinity and selectivity. This makes 2,8-dimethyl-8-azabicyclo3.2.1octan-3-one a promising candidate for developing new drugs that target complex diseases.

Moreover, the compound’s stereochemistry plays a critical role in its biological activity. The presence of multiple chiral centers in its structure allows for the synthesis of enantiomerically pure derivatives, which can exhibit enhanced potency and reduced side effects compared to racemic mixtures. This aspect has been extensively explored in recent studies aimed at optimizing the pharmacological properties of 2,8-dimethyl-8-azabicyclo3.2.1octan-3-one.

The synthesis of 2,8-dimethyl-8-azabicyclo3.2.1octan-3-one involves complex organic transformations that highlight the synthetic challenges associated with constructing such a molecule. The use of advanced catalytic methods and innovative reaction strategies has been crucial in achieving high yields and purity levels necessary for further pharmacological evaluation.

Recent advancements in computational chemistry have also played a significant role in understanding the structure-property relationships of this compound. Molecular modeling techniques have been used to predict binding affinities and identify potential lead compounds for further optimization. These computational approaches have complemented experimental efforts by providing valuable insights into the molecular interactions that govern biological activity.

The potential applications of 2,8-dimethyl-8-azabicyclo3.2.1octan-3-one extend beyond traditional therapeutic areas. Researchers are exploring its utility in developing novel materials with unique properties, such as liquid crystals or polymers with enhanced mechanical strength and thermal stability. The compound’s ability to adopt multiple conformations makes it an interesting candidate for designing materials with tailored functionalities.

In conclusion, 2,8-dimethyl-8-azabicyclo3.2.1octan-3-one (CAS No., 1099571-64-8) represents a fascinating compound with significant potential in both pharmaceuticals and materials science。 Its unique structural features， including the presence of nitrogen-containing rings and methyl groups， make it an attractive candidate for further investigation。 Recent research highlights its promise as a therapeutic agent， particularly in areas such as central nervous system disorders， inflammation， and pain management。 Additionally， computational methods have provided valuable insights into optimizing its pharmacological properties， paving the way for new drug development strategies。